Cas no 1998545-58-6 (trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol)

• Product Name: trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol
• CAS No: 1998545-58-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6594688
• PubChem ID: 93346187
• Update Time: 2025-10-30

trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol
• 1998545-58-6
• (1S,2S)-2-[(3-methoxyphenyl)amino]cyclohexan-1-ol
• F6545-4368
• trans-2-[(3-methoxyphenyl)amino]cyclohexan-1-ol
• AKOS040823008

• Inchi： 1S/C13H19NO2/c1-16-11-6-4-5-10(9-11)14-12-7-2-3-8-13(12)15/h4-6,9,12-15H,2-3,7-8H2,1H3/t12-,13-/m0/s1
• InChI Key： OVTBENIXXOONJI-STQMWFEESA-N
• SMILES： O[C@H]1CCCC[C@@H]1NC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5Ų

Additional information on trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol

Research Brief on trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol (CAS: 1998545-58-6): Recent Advances and Applications

trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol (CAS: 1998545-58-6) is a chiral cyclohexanol derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, highlighting its significance in current biomedical research.

The compound's structural features, including the trans-configuration of the amino and hydroxyl groups on the cyclohexane ring, contribute to its unique biological activity. Recent synthetic methodologies have optimized the enantioselective preparation of trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol, achieving high yields and purity, which are critical for pharmacological evaluations. Advances in catalytic asymmetric synthesis have been particularly noteworthy, enabling scalable production for preclinical studies.

Pharmacological investigations have revealed that trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol exhibits modulatory effects on central nervous system (CNS) targets, including serotonin and dopamine receptors. In vitro and in vivo studies suggest its potential as an antidepressant or anxiolytic agent, with improved selectivity and reduced side effects compared to existing therapeutics. Mechanistic studies using molecular docking and dynamics simulations have provided insights into its binding interactions with target proteins, further validating its therapeutic potential.

Additionally, recent research has explored the compound's role in neurodegenerative diseases. Preliminary data indicate neuroprotective effects in models of Parkinson's and Alzheimer's disease, possibly through anti-inflammatory and antioxidant pathways. These findings underscore the versatility of trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol as a multifunctional pharmacophore.

In conclusion, trans-2-(3-methoxyphenyl)aminocyclohexan-1-ol (CAS: 1998545-58-6) represents a promising scaffold for drug discovery, with applications spanning CNS disorders and neurodegenerative diseases. Continued research into its pharmacokinetics, toxicity profiles, and clinical potential is warranted to translate these findings into therapeutic innovations.